Urea, (1,2,3,4-tetrahydro-4-oxo-1-naphthalenyl)-

• CAS RN: 62089-84-3
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: (4-oxo-2,3-dihydro-1H-naphthalen-1-yl)urea
• InChI: InChI=1S/C11H12N2O2/c12-11(15)13-9-5-6-10(14)8-4-2-1-3-7(8)9/h1-4,9H,5-6H2,(H3,12,13,15)
• InChI Key: IJZZSWLXYHJDQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC=CC=C2C1NC(=O)N

Description

Urea, (1,2,3,4-tetrahydro-4-oxo-1-naphthalenyl)- is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Similarly, 1,2,3,4-tetrahydro-4-oxo-1-naphthylamine and excess urea are mixed and heated until ammonia evolution ceases. The solid product, 1,2,3,4-tetrahydro-4-oxo-1-naphthylurea, is washed with water, collected by filtration and dried.

Synthesis routes and methods II

Procedure details

A solution of 0.5 g of 1,2,3,4-tetrahydro-1-naphthylurea in 50 ml of 50% aqueous acetic acid is cooled to below 5° C and 6.0 g of ceric ammonium nitrate added. After 5 minutes the mixture is diluted with water and extracted with 3 × 5 ml of ethyl acetate. The extracts are combined and evaporated to dryness to afford the crude title product.

Synthesis routes and methods III

Procedure details

The following formula I 1,2,3,4-tetrahydro-4-oxo-1-naphthylurea compounds are prepared by reacting 1,2,3,4-tetrahydro-4-oxo-1-naphthylisocyanate or isothiocyanate with the appropriately substituted amines, or by reacting 1,2,3,4-tetrahydro-4-oxo-1-naphthylamine hydrochloride with the appropriately substituted isocyanates, isothiocyanates or carbamoyl chlorides by the process of Example 6. The compounds obtained are listed in Table I below.

Synthesis routes and methods IV

Procedure details

Equimolar quantities of 1,2,3,4-tetrahydro-4-oxo-1-naphthylamine and ethylcarbamate are mixed and heated until ethanol is no longer released. The crude product, 1,2,3,4-tetrahydro-4-oxo-1-naphthylurea is washed with water then with cold ethanol and dried.

Synthesis routes and methods V

Procedure details

1,2,3,4-Tetrahydro-4-oxo-1-naphthylisocyanate (5.0 g) in tetrahydrofuran is added to a rapidly stirred aqueous concentrated ammonium hydroxide solution (excess) to afford 1,2,3,4-tetrahydro-4-oxo-1-naphthylurea.